Cas no 98493-22-2 (2,3-dimethyl piperazine-2,3-dicarboxylate)

• Product Name: 2,3-dimethyl piperazine-2,3-dicarboxylate
• CAS No: 98493-22-2
• MF: C₈H₁₄N₂O₄
• MW: 202.207762241364
• CID: 2149040
• Update Time: 2025-06-14

2,3-dimethyl piperazine-2,3-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• piperazine-2,3-dicarboxylic acid dimethyl ester
• Dimethyl piperazine-2,3-dicarboxylate
• CID 72960836
• 2,3-Piperazinedicarboxylic acid, 2,3-dimethyl ester
• 2,3-dimethyl piperazine-2,3-dicarboxylate

• Inchi： 1S/C8H14N2O4/c1-13-7(11)5-6(8(12)14-2)10-4-3-9-5/h5-6,9-10H,3-4H2,1-2H3
• InChI Key： POMPAIRUFJZDOQ-UHFFFAOYSA-N
• SMILES： O(C)C(C1C(C(=O)OC)NCCN1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 207
• Topological Polar Surface Area: 76.7

Experimental Properties

• Density: 1.163±0.06 g/cm3(Predicted)
• Boiling Point: 307.3±42.0 °C(Predicted)
• pka: 6.34±0.60(Predicted)

Additional information on 2,3-dimethyl piperazine-2,3-dicarboxylate

Recent Advances in the Study of 2,3-Dimethyl Piperazine-2,3-dicarboxylate (CAS: 98493-22-2) and Its Applications in Chemical Biology and Medicine

2,3-Dimethyl piperazine-2,3-dicarboxylate (CAS: 98493-22-2) is a piperazine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. Recent studies have explored its potential as a key intermediate in the synthesis of bioactive molecules, particularly in the design of novel pharmaceuticals targeting neurological and infectious diseases. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, biological activities, and therapeutic potential.

One of the most notable advancements in the study of 2,3-dimethyl piperazine-2,3-dicarboxylate is its role as a chiral building block in asymmetric synthesis. Researchers have demonstrated its utility in the preparation of enantiomerically pure compounds, which are crucial for the development of drugs with high specificity and reduced side effects. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the successful use of this compound in the synthesis of a new class of GABA receptor modulators, showing promising results in preclinical models of anxiety and epilepsy.

In addition to its synthetic applications, 2,3-dimethyl piperazine-2,3-dicarboxylate has been investigated for its direct biological effects. Recent in vitro and in vivo studies have revealed its potential as an anti-inflammatory and antimicrobial agent. A study conducted by a team at the University of Cambridge (2024) found that derivatives of this compound exhibited significant inhibitory activity against multidrug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). These findings suggest its potential as a lead compound for the development of new antibiotics.

Furthermore, the pharmacokinetic and toxicological profiles of 2,3-dimethyl piperazine-2,3-dicarboxylate have been the subject of recent investigations. A comprehensive toxicology study published in Chemical Research in Toxicology (2024) assessed the compound's safety profile, concluding that it exhibits low toxicity in mammalian cell lines and animal models at therapeutic doses. This data supports its further development as a pharmaceutical intermediate or active ingredient.

Despite these promising developments, challenges remain in the optimization of 2,3-dimethyl piperazine-2,3-dicarboxylate-based therapeutics. Current research efforts are focused on improving its bioavailability and target specificity, as well as exploring its potential in combination therapies. Collaborative projects between academic institutions and pharmaceutical companies are underway to accelerate the translation of these findings into clinical applications.

In conclusion, the latest research on 2,3-dimethyl piperazine-2,3-dicarboxylate (CAS: 98493-22-2) underscores its multifaceted potential in chemical biology and medicine. Its applications range from serving as a versatile synthetic intermediate to exhibiting direct therapeutic effects, positioning it as a compound of significant interest for future drug development. Continued research in this area is expected to yield further insights into its mechanisms of action and expand its utility in addressing unmet medical needs.